Cas no 61152-62-3 (4-(3,4-Dihydroxyphenyl)butan-2-one)

• Product Name: 4-(3,4-Dihydroxyphenyl)butan-2-one
• CAS No: 61152-62-3
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 836853
• PubChem ID: 10197947
• Update Time: 2025-04-19

4-(3,4-Dihydroxyphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-Dihydroxyphenyl)butan-2-one
• 4-(3,4-Dihydroxyphenyl)-2-butanone
• [ "" ]
• HY-N1872
• 61152-62-3
• EN300-1599496
• AKOS014313505
• QIZQZQCADPIVCI-UHFFFAOYSA-N
• BDBM50575501
• DTXSID50436633
• CS-0017757
• 4-(3,4-Dihydroxyphenyl)-2-butane
• CHEMBL4877565
• 4-(3,4-dihydroxyphenyl)-butan-2-one
• FS-8872
• DA-60292
• SCHEMBL1260798

• MDL： MFCD19440995
• Inchi： 1S/C10H12O3/c1-7(11)2-3-8-4-5-9(12)10(13)6-8/h4-6,12-13H,2-3H2,1H3
• InChI Key： QIZQZQCADPIVCI-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)CCC(C)=O)O

Computed Properties

• Exact Mass: 180.07900
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.2±0.1 g/cm3
• Boiling Point: 349.4±27.0 °C at 760 mmHg
• Flash Point: 179.3±20.2 °C
• PSA: 57.53000
• LogP: 1.61940
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-(3,4-Dihydroxyphenyl)butan-2-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

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